Cas no 1806962-80-0 (2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-4-carboxylic acid)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-4-carboxylic acid
• CAS No: 1806962-80-0
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4898223
• Update Time: 2025-05-23

2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-4-carboxylic acid

• Inchi： 1S/C9H10F2N2O2/c1-4-3-13-5(2-12)7(8(10)11)6(4)9(14)15/h3,8H,2,12H2,1H3,(H,14,15)
• InChI Key： JWGUNZCQOVDYCM-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=NC=C(C)C=1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: -2
• Topological Polar Surface Area: 76.2

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-4-carboxylic acid

Comprehensive Overview of 2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-4-carboxylic acid (CAS No. 1806962-80-0)

2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-4-carboxylic acid (CAS No. 1806962-80-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone and functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its difluoromethyl and aminomethyl moieties contribute to its versatility, enabling applications in drug discovery and material science. Researchers are particularly interested in its potential to modulate biological pathways, making it a focal point in the development of novel therapeutics.

The structural features of 2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-4-carboxylic acid highlight its relevance in modern chemistry. The presence of a carboxylic acid group allows for further derivatization, while the difluoromethyl group enhances metabolic stability—a key consideration in drug design. This compound aligns with the growing demand for fluorinated compounds, which are prized for their ability to improve pharmacokinetic properties. As the pharmaceutical industry shifts toward precision medicine, intermediates like CAS No. 1806962-80-0 are increasingly valuable for crafting targeted therapies.

In agrochemical applications, 2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-4-carboxylic acid demonstrates promise as a building block for crop protection agents. The difluoromethyl group is known to enhance the efficacy of pesticides by increasing their bioavailability and resistance to degradation. With sustainability becoming a global priority, researchers are exploring how this compound can contribute to eco-friendly pest control solutions. Its potential to reduce environmental impact while maintaining high activity makes it a compelling candidate for next-generation agrochemicals.

The synthesis and optimization of 2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-4-carboxylic acid are subjects of ongoing research. Advances in green chemistry have led to more efficient production methods, minimizing waste and energy consumption. This aligns with the broader trend toward sustainable chemical manufacturing, a topic frequently searched by professionals in the field. By leveraging catalytic processes and renewable feedstocks, scientists aim to scale up the production of CAS No. 1806962-80-0 without compromising environmental standards.

From a commercial perspective, the demand for 2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-4-carboxylic acid is driven by its applicability in high-value industries. Pharmaceutical companies seek it for small-molecule drug development, while agrochemical firms explore its role in novel pesticide formulations. The compound's patent landscape and regulatory status are also critical considerations for stakeholders. As intellectual property and compliance requirements evolve, CAS No. 1806962-80-0 remains a subject of strategic interest for innovators and manufacturers alike.

In conclusion, 2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-4-carboxylic acid (CAS No. 1806962-80-0) represents a convergence of innovation and practicality in chemical research. Its multifaceted applications, from drug discovery to sustainable agriculture, underscore its importance in addressing contemporary challenges. As scientific and industrial communities continue to explore its potential, this compound is poised to play a pivotal role in shaping the future of specialized chemistry.